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Abstract
This application note details a capillary electrophoresis (CE) method for the analysis of

Omeprazole sulfone, a significant related substance of the proton pump inhibitor Omeprazole.

The described method, utilizing Micellar Electrokinetic Chromatography (MEKC), provides a

robust and efficient means for the separation and quantification of Omeprazole sulfone from

Omeprazole and other metabolites. This document is intended for researchers, scientists, and

drug development professionals requiring a validated analytical procedure for quality control

and impurity profiling.

Introduction
Omeprazole is a widely used medication for treating conditions related to excessive stomach

acid. During its synthesis and upon degradation, several impurities can be formed, including

Omeprazole sulfone. Monitoring and controlling the levels of such impurities is a critical

aspect of pharmaceutical quality control. Capillary electrophoresis offers a powerful analytical

tool for this purpose, providing high separation efficiency, short analysis times, and low

consumption of reagents and samples. This note outlines a detailed protocol for a CE method

specifically developed and validated for the determination of Omeprazole sulfone.
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The following tables summarize the quantitative performance of the capillary electrophoresis

method for the analysis of Omeprazole and its related substances, including Omeprazole
sulfone.

Table 1: Electrophoretic Conditions and Performance

Parameter Value

Separation Mode Micellar Electrokinetic Chromatography (MEKC)

Capillary Untreated Fused-Silica

Background Electrolyte (BGE)

72 mM Borate Buffer with 96 mM Sodium

Dodecyl Sulfate (SDS) and 1.45% v/v n-butanol.

[1][2]

BGE pH 10.0[1][2]

Applied Voltage 25 kV[1][2]

Capillary Temperature 21 °C[1][2]

Detection Wavelength 200 nm[2]

Table 2: Method Validation Parameters

Parameter Omeprazole
Omeprazole
Sulfone

Hydroxyomeprazol
e

Linearity Range

(µg/mL)
0.08 - 2.0[3][4] 0.08 - 2.0[3][4] 0.08 - 2.0[3][4]

Intra-day Precision

(%RSD, n=10)
~1.6[3][4] ~1.6[3][4] ~1.6[3][4]

Inter-day Precision

(%RSD, n=36)
~2.5[3][4] ~2.5[3][4] ~2.5[3][4]
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This section provides a detailed methodology for the capillary electrophoresis analysis of

Omeprazole sulfone.

Materials and Reagents
Omeprazole Reference Standard

Omeprazole Sulfone Reference Standard

Boric Acid

Sodium Dodecyl Sulfate (SDS)

n-Butanol

Sodium Hydroxide

Deionized Water

Methanol (for sample preparation)

Instrumentation
Capillary Electrophoresis System with UV detection capabilities.

Uncoated fused-silica capillary, 50 µm internal diameter.

Data acquisition and processing software.

Preparation of Solutions
Background Electrolyte (BGE): Prepare a 72 mM borate buffer by dissolving the appropriate

amount of boric acid in deionized water and adjusting the pH to 10.0 with sodium hydroxide.

Add sodium dodecyl sulfate to a final concentration of 96 mM and n-butanol to a final

concentration of 1.45% v/v.[1][2]

Standard Stock Solutions: Accurately weigh and dissolve Omeprazole and Omeprazole
sulfone reference standards in methanol to prepare individual stock solutions.
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Working Standard Solutions: Prepare working standard solutions by diluting the stock

solutions with the BGE to achieve concentrations within the desired calibration range.

CE System Conditioning and Operation
Capillary Conditioning (for a new capillary):

Rinse with 1 M NaOH for 10 minutes.

Rinse with 0.1 M NaOH for 10 minutes.

Rinse with deionized water for 10 minutes.[2]

Pre-run Conditioning (between injections):

Rinse with 1 M NaOH for 1 minute.

Rinse with 0.1 M NaOH for 1 minute.

Rinse with deionized water for 1 minute.

Rinse with the BGE for 3 minutes.[2]

Injection:

Inject the sample hydrodynamically at a pressure of 50 mbar for 4 seconds.[2]

Separation:

Apply a voltage of 25 kV.[1][2]

Detection:

Monitor the absorbance at a wavelength of 200 nm.[2]

Sample Preparation
Pharmaceutical Formulations: Crush tablets or empty capsules and dissolve the powder in a

known volume of methanol. Sonicate and filter the solution before dilution with the BGE to
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the appropriate concentration.

Plasma Samples: Perform a solid-phase extraction (SPE) to isolate the analytes from the

plasma matrix.[3]

Visualizations
Experimental Workflow
The following diagram illustrates the logical workflow for the analysis of Omeprazole sulfone
using the described capillary electrophoresis method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16280228/
https://www.benchchem.com/product/b194792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Capillary Electrophoresis Analysis

Data Analysis

Background Electrolyte
(72mM Borate, 96mM SDS,
1.45% n-butanol, pH 10.0)

Capillary Conditioning
(NaOH & Water Rinses)

Sample Preparation
(Dissolution/Extraction & Dilution)

Hydrodynamic Injection
(50 mbar, 4s)

Standard Preparation
(Stock & Working Solutions)

Electrophoretic Separation
(25 kV, 21°C)

UV Detection
(200 nm)

Peak Integration

Quantification
(Calibration Curve)

Result Reporting

Click to download full resolution via product page

Caption: Workflow for Omeprazole Sulfone Analysis by CE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b194792?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/38879949/
https://pubmed.ncbi.nlm.nih.gov/38879949/
https://flore.unifi.it/retrieve/a91e809d-58a6-470e-bda2-78a9a5c07844/2024_Modroiu-A._J.%20Pharm.%20Biomed.%20Anal.pdf
https://pubmed.ncbi.nlm.nih.gov/16280228/
https://pubmed.ncbi.nlm.nih.gov/16280228/
https://pubmed.ncbi.nlm.nih.gov/16280228/
https://www.researchgate.net/publication/297367871_Analysis_of_Omeprazole_and_Lansoprazole_in_Capsules_by_Capillary_Zone_Electrophoresis
https://www.benchchem.com/product/b194792#capillary-electrophoresis-method-for-omeprazole-sulfone
https://www.benchchem.com/product/b194792#capillary-electrophoresis-method-for-omeprazole-sulfone
https://www.benchchem.com/product/b194792#capillary-electrophoresis-method-for-omeprazole-sulfone
https://www.benchchem.com/product/b194792#capillary-electrophoresis-method-for-omeprazole-sulfone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b194792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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